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Compound of Interest

Compound Name: 1-(4-Nitrophenyl)pyrrolidin-2-one

Cat. No.: B076513

An In-depth Technical Guide on 1-(4-
Nitrophenyl)pyrrolidin-2-one

This technical guide provides a comprehensive overview of the chemical properties, potential
biological activities, and methodologies relevant to the study of 1-(4-Nitrophenyl)pyrrolidin-2-
one. This document is intended for researchers, scientists, and professionals involved in drug
discovery and development, offering insights into its synthesis, potential mechanisms of action,
and relevant experimental protocols based on current knowledge of related compounds.

Core Compound Specifications

1-(4-Nitrophenyl)pyrrolidin-2-one is a derivative of pyrrolidin-2-one, also known as y-lactam,
which is a five-membered heterocyclic ring. The presence of the nitrophenyl group suggests
potential for various biological activities.

Property Value

Molecular Formula C10H10N203
Molecular Weight 206.2 g/mol
CAS Number 13691-26-4

Synthesis and Characterization

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b076513?utm_src=pdf-interest
https://www.benchchem.com/product/b076513?utm_src=pdf-body
https://www.benchchem.com/product/b076513?utm_src=pdf-body
https://www.benchchem.com/product/b076513?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

While a specific, detailed experimental protocol for the synthesis of 1-(4-
Nitrophenyl)pyrrolidin-2-one is not readily available in the cited literature, a general approach
for the synthesis of N-aryl pyrrolidinones can be extrapolated. One common method involves
the condensation of a y-aminobutyric acid precursor with a substituted nitrobenzene derivative.

A plausible synthetic workflow is outlined below. This diagram represents a generalized multi-
step synthesis that could be adapted for the production of 1-(4-Nitrophenyl)pyrrolidin-2-one.

Generalized Synthetic Workflow
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A generalized workflow for the synthesis and characterization of N-aryl pyrrolidin-2-ones.

Characterization of the final product would typically involve nuclear magnetic resonance (NMR)
spectroscopy to confirm the structure, mass spectrometry to verify the molecular weight, and
infrared (IR) spectroscopy to identify functional groups.

Potential Biological Activity and Signhaling Pathways

Direct evidence for the biological activity of 1-(4-Nitrophenyl)pyrrolidin-2-one is limited.
However, the broader class of pyrrolidinone derivatives has been shown to possess a range of
biological activities, including anti-inflammatory, antiarrhythmic, and central nervous system
effects.

Notably, a structurally related compound, 1-[4-fluoro-2-(2-nitrovinyl)phenyl]pyrrolidine, has been
shown to suppress Toll-like receptor (TLR) signaling pathways.[1] TLRs are crucial in the innate
immune response, and their downstream signaling leads to the activation of transcription
factors such as NF-kB and IRF3, which regulate the expression of inflammatory mediators. The
inhibitory action of a related pyrrolidine derivative on this pathway suggests that 1-(4-
Nitrophenyl)pyrrolidin-2-one may also exhibit anti-inflammatory properties by a similar
mechanism.

Below is a diagram illustrating the potential inhibitory effect on a generalized TLR signaling
pathway, a plausible mechanism of action for compounds of this class.
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Hypothesized TLR Signaling Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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